Cas no 2742657-76-5 (2,4-Difluoropyrimidine-5-carbonitrile)

• Product Name: 2,4-Difluoropyrimidine-5-carbonitrile
• CAS No: 2742657-76-5
• MF: C₅HF₂N₃
• MW: 141.078346967697
• CID: 5465383
• Update Time: 2023-08-29

2,4-Difluoropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoropyrimidine-5-carbonitrile
• Z5394561251
• 2,4-Difluoropyrimidine-5-carbonitrile

• Inchi： 1S/C5HF2N3/c6-4-3(1-8)2-9-5(7)10-4/h2H
• InChI Key： AOSHQVWIJNXEMB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(N=1)F

Computed Properties

• Exact Mass: 141.01385337 g/mol
• Monoisotopic Mass: 141.01385337 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.08
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines